Cas no 1443337-06-1 (1-((3-Fluorobenzyl)oxy)-2-(trifluoromethyl)benzene)

• Product Name: 1-((3-Fluorobenzyl)oxy)-2-(trifluoromethyl)benzene
• CAS No: 1443337-06-1
• MF: C₁₄H₁₀F₄O
• MW: 270.222218036652
• CID: 5746138
• PubChem ID: 91658084
• Update Time: 2025-05-23

1-((3-Fluorobenzyl)oxy)-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-((3-Fluorobenzyl)oxy)-2-(trifluoromethyl)benzene
• 2-[(3-Fluorophenyl)methoxy]benzotrifluoride
• 1443337-06-1
• 1-fluoro-3-[[2-(trifluoromethyl)phenoxy]methyl]benzene
• 1-[(3-Fluorophenyl)methoxy]-2-(trifluoromethyl)benzene

• MDL： MFCD18911311
• Inchi： 1S/C14H10F4O/c15-11-5-3-4-10(8-11)9-19-13-7-2-1-6-12(13)14(16,17)18/h1-8H,9H2
• InChI Key： AEOWYNOYPSVLHB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1OCC1C=CC=C(C=1)F)(F)F

Computed Properties

• Exact Mass: 270.06677759g/mol
• Monoisotopic Mass: 270.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-((3-Fluorobenzyl)oxy)-2-(trifluoromethyl)benzene

Introduction to 1-((3-Fluorobenzyl)oxy)-2-(trifluoromethyl)benzene (CAS No. 1443337-06-1)

1-((3-Fluorobenzyl)oxy)-2-(trifluoromethyl)benzene (CAS No. 1443337-06-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, exhibits a combination of fluorinated and aromatic functionalities that make it an intriguing candidate for various applications, including pharmaceuticals, agrochemicals, and advanced materials.

The molecular formula of 1-((3-Fluorobenzyl)oxy)-2-(trifluoromethyl)benzene is C₁₃H₉F₄O, and its molecular weight is approximately 265.20 g/mol. The presence of the trifluoromethyl group and the fluorinated benzyl moiety imparts unique chemical and physical properties to this compound. These properties include enhanced lipophilicity, increased metabolic stability, and improved binding affinity to biological targets.

In the realm of medicinal chemistry, 1-((3-Fluorobenzyl)oxy)-2-(trifluoromethyl)benzene has been explored as a potential lead compound for the development of novel therapeutic agents. Recent studies have highlighted its potential as a scaffold for the design of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent antitumor activity against several cancer cell lines, suggesting its potential as a chemotherapeutic agent.

The unique structural features of 1-((3-Fluorobenzyl)oxy)-2-(trifluoromethyl)benzene also make it an attractive candidate for use in materials science. Fluorinated compounds are known for their exceptional chemical stability and low surface energy, which can be leveraged in the development of advanced materials with enhanced performance characteristics. Research in this area has shown that derivatives of this compound can be used to create coatings with improved hydrophobicity and oleophobicity, making them suitable for applications in electronics, textiles, and surface protection.

In addition to its potential applications in pharmaceuticals and materials science, 1-((3-Fluorobenzyl)oxy)-2-(trifluoromethyl)benzene has also been studied for its role in synthetic chemistry. The presence of multiple reactive functional groups allows for a wide range of chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. A recent review in the Tetrahedron Letters highlighted several synthetic routes that utilize this compound as a key building block, demonstrating its versatility and utility in organic synthesis.

The synthesis of 1-((3-Fluorobenzyl)oxy)-2-(trifluoromethyl)benzene typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and functional group transformations. Advances in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of this compound.

In conclusion, 1-((3-Fluorobenzyl)oxy)-2-(trifluoromethyl)benzene (CAS No. 1443337-06-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for further research and development in medicinal chemistry, materials science, and synthetic chemistry. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.